Cas no 2757926-00-2 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
• CAS No: 2757926-00-2
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 6006912
• PubChem ID: 165992322
• Update Time: 2025-06-10

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101786
• 2757926-00-2
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid

• Inchi： 1S/C22H21NO5/c24-20(25)22-9-13(10-22)19(12-28-22)23-21(26)27-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,23,26)(H,24,25)
• InChI Key： UHXKJDSWMXREMA-UHFFFAOYSA-N
• SMILES： O1CC(C2CC1(C(=O)O)C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid

Introduction to 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2757926-00-2)

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2757926-00-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino oxabicyclo[3.1.1]heptane carboxylic acid, is characterized by its unique bicyclic structure and the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which makes it a valuable intermediate in the synthesis of bioactive molecules and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, typically using piperidine in dimethylformamide (DMF). This property makes 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid an essential building block for the preparation of complex peptides and peptidomimetics, which are crucial in drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of Fmoc-amino oxabicyclo[3.1.1]heptane carboxylic acid derivatives in the development of novel inhibitors for protein-protein interactions (PPIs). The unique bicyclic structure of these compounds provides enhanced conformational rigidity, which can improve binding affinity and selectivity for target proteins.

In another study, researchers at the University of California, San Francisco, investigated the role of Fmoc-amino oxabicyclo[3.1.1]heptane carboxylic acid in modulating G protein-coupled receptors (GPCRs). The results showed that these compounds could effectively stabilize specific conformations of GPCRs, thereby influencing their signaling pathways. This finding has significant implications for the development of new drugs targeting GPCRs, which are involved in a wide range of physiological processes and diseases.

The synthesis of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid typically involves a multi-step process that includes the formation of the bicyclic core and the introduction of the Fmoc protecting group. One common synthetic route involves the reaction of 2-oxabicyclo[3.1.1]heptane with Fmoc chloride in the presence of a base such as triethylamine or diisopropylethylamine (DIPEA). The resulting product can then be further functionalized to introduce additional substituents or linkers for specific applications.

The physical and chemical properties of this compound are also noteworthy. It is a white crystalline solid with a high melting point, typically around 200°C, and is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). These properties make it suitable for various synthetic transformations and purification techniques.

In terms of safety and handling, while 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

The market demand for this compound is driven by its applications in pharmaceutical research and development, particularly in the areas of peptide synthesis and drug discovery. Major players in the chemical industry have recognized its potential and are investing in its production and distribution. For example, companies like Sigma-Aldrich, TCI Chemicals, and Alfa Aesar offer high-purity grades of this compound for research purposes.

In conclusion, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS No. 2757926-00-2) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an essential tool for scientists working on the development of novel bioactive molecules and therapeutic agents.